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Executive Summary

3'-0O-Methylguanosine-5'-Diphosphate is a modified purine nucleotide of significant interest in
biochemical and pharmaceutical research. As an analog of guanosine diphosphate (GDP), its
primary utility stems from the methylation at the 3'-hydroxyl position of the ribose sugar. This
structural modification is critical, as the corresponding triphosphate (3'-O-Methylguanosine-5'-
Triphosphate, 3'-O-Me-GTP) acts as a potent chain terminator in RNA synthesis by preventing
the formation of a phosphodiester bond, thereby halting elongation by RNA polymerase.[1][2]
This guide provides a comprehensive overview of the known chemical properties, experimental
protocols, and biological applications of 3'-O-Methylguanosine-5'-Diphosphate to support its
use in research and development.

Chemical and Physical Properties

The fundamental properties of 3'-O-Methylguanosine-5'-Diphosphate are summarized below.
These data are essential for handling, storage, and experimental design.
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Property Value Reference(s)
CAS Number 78771-34-3 [3][4]
Chemical Formula C11H17N5011P2 [3][4]
Molecular Weight 457.23 g/mol [3]

Exact Mass 457.0400 [3]
Appearance Solid p?wder (Appe.arance to 3]

be confirmed experimentally)
Purity Typically >95% [3]

Storage Conditions

Short term (days to weeks) at
0 - 4°C; Long term (months to
years) at -20°C. Store dry and
dark.

[3]4]

Shipping Conditions

Shipped under ambient
temperature as a non-

hazardous chemical.

[3]4]

Solubility

Specific quantitative data not
available. Expected to be
soluble in water and aqueous
buffers.
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Biological Role and Applications

The primary biological significance of 3'-O-methylated nucleotides is their ability to terminate

nucleic acid chain elongation. While the triphosphate form (3'-O-Me-GTP) is the active chain-
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terminating agent, the diphosphate derivative serves as a crucial precursor and a potential
modulator of nucleotide-binding proteins.

e Precursor for Chain Terminator: 3'-O-Methylguanosine-5'-Diphosphate can be
enzymatically or chemically phosphorylated to its triphosphate form, which is used to study
the mechanisms of RNA polymerases.[1][2]

e Enzyme Inhibition Studies: As a structural analog of GDP, it can be used to investigate the
binding and catalytic mechanisms of enzymes that recognize GDP, such as G-proteins or
kinases, potentially acting as a competitive inhibitor.

 Structural Biology: The compound can be used in co-crystallization studies to understand the
structural basis of enzyme-substrate interactions.

The mechanism of action for the corresponding triphosphate as a chain terminator is a
cornerstone of its application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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